Cas no 83190-02-7 (Benzenamine, 4-(difluoromethoxy)-3-methyl-)

Benzenamine, 4-(difluoromethoxy)-3-methyl- structure
83190-02-7 structure
Product Name:Benzenamine, 4-(difluoromethoxy)-3-methyl-
CAS No:83190-02-7
MF:C8H9F2NO
MW:173.159969091415
MDL:MFCD18389547
CID:1807356
PubChem ID:13295033
Update Time:2025-04-21

Benzenamine, 4-(difluoromethoxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(difluoromethoxy)-3-methyl-
    • 4-(difluoromethoxy)-3-methylaniline
    • 3-methyl-4-difluoromethoxyaniline
    • 4-amino-1-difluoromethoxy-2-methyl-benzene
    • 4-Difluoromethoxy-3-methylaniline
    • AKOS027270587
    • A1-06510
    • AT12928
    • DTXSID10535353
    • SCHEMBL1470373
    • Z1262644248
    • 83190-02-7
    • EN300-765672
    • MDL: MFCD18389547
    • Inchi: 1S/C8H9F2NO/c1-5-4-6(11)2-3-7(5)12-8(9)10/h2-4,8H,11H2,1H3
    • InChI Key: YDSABVFETOCXQR-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1C)N)F

Computed Properties

  • Exact Mass: 173.06500
  • Monoisotopic Mass: 173.06522023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 2.75980

Benzenamine, 4-(difluoromethoxy)-3-methyl- Pricemore >>

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